Cas no 1060181-12-5 (3-methyl-6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

• Product Name: 3-methyl-6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CAS No: 1060181-12-5
• Molecular Formula: C₁₃H₁₈N₆O₂
• Molecular Weight: 290.321021556854
• CID: 5903245
• PubChem ID: 25793371

3-methyl-6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Properties

Names and Identifiers

• 3-methyl-6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one
• 3-methyl-6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024493846
• 3-methyl-6-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 1060181-12-5
• F5060-0014

• InChIKey： MIADYZYIXAZCQK-UHFFFAOYSA-N
• Inchi： 1S/C13H18N6O2/c1-9-3-5-18(6-4-9)10(20)7-19-8-14-12-11(13(19)21)15-16-17(12)2/h8-9H,3-7H2,1-2H3
• SMILES： C1N(CC(N2CCC(C)CC2)=O)C(=O)C2N=NN(C)C=2N=1

Computed Properties

• Exact Mass: 290.14912384g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 290.14912384g/mol
• Heavy Atom Count: 21
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines